Cas no 94573-02-1 (3-Cyclohexene-1-carboxylicacid, 2-methyl-, (2-methyl-3-cyclohexen-1-yl)methyl ester)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 2-methyl-, (2-methyl-3-cyclohexen-1-yl)methyl ester
• CAS No: 94573-02-1
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 818305
• PubChem ID: 249934
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylicacid, 2-methyl-, (2-methyl-3-cyclohexen-1-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 2-methyl-, (2-methyl-3-cyclohexen-1-yl)methyl ester
• (2-methylcyclohex-3-en-1-yl)methyl 2-methylcyclohex-3-ene-1-carboxylate
• NSC68837
• DTXSID10290470
• 94573-02-1
• SCHEMBL17616816
• NSC-68837

• Inchi： 1S/C16H24O2/c1-12-7-3-5-9-14(12)11-18-16(17)15-10-6-4-8-13(15)2/h3-4,7-8,12-15H,5-6,9-11H2,1-2H3
• InChI Key： OHSPSQGAUJQJEW-UHFFFAOYSA-N
• SMILES： O(C(C1CCC=CC1C)=O)CC1CCC=CC1C

Computed Properties

• Exact Mass: 248.178
• Monoisotopic Mass: 248.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 323.8°C at 760 mmHg
• Flash Point: 142.7°C
• Refractive Index: 1.488
• PSA: 26.30000
• LogP: 3.73420